N-(5-{[(2,5-dichlorophenyl)amino]carbonyl}-2-methoxyphenyl)-2-thiophenecarboxamide

• IUPAC Name: N-[5-[(2,5-dichlorophenyl)carbamoyl]-2-methoxyphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H14Cl2N2O3S/c1-26-16-7-4-11(9-15(16)23-19(25)17-3-2-8-27-17)18(24)22-14-10-12(20)5-6-13(14)21/h2-10H,1H3,(H,22,24)(H,23,25)
• InChI Key: LHGUWSRGIZDSAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)Cl)Cl)NC(=O)C3=CC=CS3
• Molecular Formula: C19H14Cl2N2O3S
• Molecular Weight: 421.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide, a thiophene ring, and a methoxy group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions and could have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the core phenyl ring, followed by the introduction of the various functional groups through reactions such as amide coupling, nucleophilic substitution, or electrophilic aromatic substitution.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide group could result in the formation of hydrogen bonds, which could influence the compound’s three-dimensional structure and its interactions with other molecules.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions, depending on the conditions. For example, the amide group could undergo hydrolysis in acidic or basic conditions to form a carboxylic acid and an amine. The thiophene ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could make this compound soluble in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if this compound is a drug, it could interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. Proper safety precautions should be taken when handling this compound to avoid exposure.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, or investigating its mechanism of action. This could lead to the development of new drugs or the discovery of new chemical reactions.